Cas no 77618-46-3 (3,5-Cyclohexadiene-1,2-dione, 3,4,5-trichloro-)

• Product Name: 3,5-Cyclohexadiene-1,2-dione, 3,4,5-trichloro-
• CAS No: 77618-46-3
• MF: C₆HCl₃O₂
• MW: 211.429939031601
• CID: 535811
• PubChem ID: 15660708
• Update Time: 2025-04-19

3,5-Cyclohexadiene-1,2-dione, 3,4,5-trichloro- Chemical and Physical Properties

Names and Identifiers

• 3,5-Cyclohexadiene-1,2-dione, 3,4,5-trichloro-
• 3,4,5-trichlorocyclohexa-3,5-diene-1,2-dione
• SCHEMBL10946387
• DTXSID80576470
• Trichlor-chinon
• 77618-46-3

• Inchi： 1S/C6HCl3O2/c7-2-1-3(10)6(11)5(9)4(2)8/h1H
• InChI Key： VKLDSPFSVBLMNE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(C=1Cl)=O)=O)Cl

Computed Properties

• Exact Mass: 209.90433
• Monoisotopic Mass: 209.904212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14